Cas no 70711-41-0 (2,2''-[(5,8-dihydroxy-9,10-dioxo-9,10-dihydroanthracene-1,4-diyl)diimino]bis[N-(2-hydroxyethyl)ethanaminium] diacetate)

• Product name: 2,2''-[(5,8-dihydroxy-9,10-dioxo-9,10-dihydroanthracene-1,4-diyl)diimino]bis[N-(2-hydroxyethyl)ethanaminium] diacetate
• CAS No: 70711-41-0
• MF: C₂₂H₃₀N₄O₆+₂^.₂[C₂H₃O₂-]
• MW: 564.58484
• CID: 975528
• PubChem ID: 51151

2,2''-[(5,8-dihydroxy-9,10-dioxo-9,10-dihydroanthracene-1,4-diyl)diimino]bis[N-(2-hydroxyethyl)ethanaminium] diacetate Chemical and Physical Properties

Names and Identifiers

• 2,2''-[(5,8-dihydroxy-9,10-dioxo-9,10-dihydroanthracene-1,4-diyl)diimino]bis[N-(2-hydroxyethyl)ethanaminium] diacetate
• 9,10-Anthracenedione, 1,4-dihydroxy-5,8-bis[[2- [(2-hydroxyethyl)amino]ethyl]amino]-, diacetate (salt)
• 1,4-Dihydroxy-5,8-bis({2-[(2-hydroxyethyl)amino]ethyl}amino)-9,10-anthraquinone acetate (1:2)
• 9,10-anthracenedione, 1,4-dihydroxy-5,8-bis[[2-[(2-hydroxyethyl)amino]ethyl]amino]-, acetate (1:2) (salt)
• Mitoxantrone diacetate
• 2-[[5,8-dihydroxy-4-[2-(2-hydroxyethylazaniumyl)ethylamino]-9,10-dioxoanthracen-1-yl]amino]ethyl-(2-hydroxyethyl)azanium;diacetate
• Acetate, Mitoxantrone
• 1,4-Dihydroxy-5,8-bis(2-((2-hydroxyethyl)amino)ethylamino)-9,10-anthracenedione diacetate
• Dhaq diacetate
• Anthraquinone, 5,8-bis((2-((2-hydroxyethyl)amino)ethyl)amino)-1,4-dihydroxy-, 1,4-diacetate (salt)
• 5,8-Bis((2-((2-hydroxyethyl)amino)ethyl)amino)-1,4-dihydroxy-9,10-anthracenedione diacetate
• NSC 299195
• 70711-41-0
• 5,8-Bis((2-((2-hydroxyethyl)amino)ethyl)amino)-1,4-dihydroxyanthraquinone 1,4-diaceate

• Inchi： InChI=1S/C22H28N4O6.2C2H4O2/c27-11-9-23-5-7-25-13-1-2-14(26-8-6-24-10-12-28)18-17(13)21(31)19-15(29)3-4-16(30)20(19)22(18)32;2*1-2(3)4/h1-4,23-30H,5-12H2;2*1H3,(H,3,4)
• InChI Key： ZWCKUVMZBKQQRG-UHFFFAOYSA-N
• SMILES： C1=CC(=C2C(=C1NCCNCCO)C(=O)C3=C(C=CC(=C3C2=O)O)O)NCCNCCO.CC(=O)O.CC(=O)O

Computed Properties

• Exact Mass: 564.24328
• Monoisotopic Mass: 564.24314336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 40
• Rotatable Bond Count: 12
• Complexity: 597
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 253Ų

Experimental Properties

• PSA: 252.6
• LogP: 0.87950